Cas no 2137099-72-8 ((1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine)

• Product Name: (1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• CAS No: 2137099-72-8
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6263993
• PubChem ID: 165842500
• Update Time: 2025-10-24

(1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-740085
• 2137099-72-8
• (1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C7H12N4O/c1-5(8)7-2-11(10-9-7)6-3-12-4-6/h2,5-6H,3-4,8H2,1H3/t5-/m1/s1
• InChI Key： XQIJDDVTDLGTBX-RXMQYKEDSA-N
• SMILES： O1CC(C1)N1C=C([C@@H](C)N)N=N1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

Introduction to (1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137099-72-8 represents a fascinating molecule in the realm of chemical biology, specifically characterized by the presence of a chiral center and a complex heterocyclic framework. This compound, formally known as (1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine, has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development.

At the core of this molecule lies its stereochemical configuration, marked by the (1R) designation which indicates the absolute configuration of the chiral center. This stereochemistry is crucial as it can significantly influence the biological activity and pharmacokinetic properties of the compound. The presence of an oxetane ring and a triazole moiety further enhances its complexity, making it a promising candidate for further investigation in medicinal chemistry.

The oxetane ring, a three-membered cyclic ether, introduces a high degree of flexibility into the molecular structure. This flexibility can be exploited to optimize binding interactions with biological targets, such as enzymes or receptors. In contrast, the triazole ring provides additional stability and functional diversity, allowing for modifications that can fine-tune the compound's properties. Together, these structural elements contribute to the compound's potential as a scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their wide range of biological activities. The oxetane-triazole hybrid structure found in this compound is particularly noteworthy because it combines the advantageous features of both moieties. Oxetanes are known for their ability to mimic acyclic structures while maintaining conformational constraints, whereas triazoles are recognized for their role in various pharmacological applications, including antiviral and anti-inflammatory agents.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. Small-molecule inhibitors are critical tools in drug discovery, often targeting specific enzymes or proteins involved in disease pathways. The unique structural features of (1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine make it an excellent candidate for designing such inhibitors. For instance, the oxetane ring can be engineered to interact with hydrophobic pockets of target proteins, while the triazole moiety can form hydrogen bonds or other specific interactions with key amino acid residues.

Recent studies have highlighted the importance of chirality in drug design. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making it essential to develop enantiomerically pure compounds. The (1R) configuration of this compound underscores its stereochemical specificity, which is likely to be crucial for its biological efficacy. Researchers have been exploring various strategies to achieve enantiopure synthesis, and this compound serves as an excellent model system for such studies.

The synthesis of complex heterocyclic compounds like (1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine presents significant challenges but also opportunities for innovation in synthetic chemistry. Advanced methodologies such as transition-metal-catalyzed reactions and organometallic chemistry have enabled the construction of intricate molecular frameworks with high precision. These techniques are particularly valuable for introducing multiple stereocenters into a single molecule while maintaining high yields and selectivity.

In addition to its potential as a drug scaffold, this compound may also find applications in materials science and catalysis. Heterocyclic compounds are widely used as ligands in transition-metal catalysis due to their ability to stabilize metal centers and facilitate various chemical transformations. The unique structural features of this compound could make it an effective ligand design candidate for developing new catalysts with enhanced performance.

The field of chemical biology continues to evolve rapidly, driven by advancements in synthetic chemistry, computational modeling, and high-throughput screening technologies. These developments have made it possible to explore complex molecular structures like (1R)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine with greater ease than ever before. As a result, there is renewed interest in designing molecules that can interact selectively with biological targets at the molecular level.

In conclusion, (1R)-1-[1-(oxetan-3-y l)-1H - 1 , 2 , 3 - tri azol - 4 - yl ] eth an - 1 - am ine (CAS no . 2137099 - 72 - 8 ) is a structurally complex and biologically relevant molecule with significant potential applications in pharmaceutical research . Its unique combination of stereochemistry , heterocyclic moieties , and functional diversity makes it an attractive candidate for further investigation . As our understanding of chemical biology continues to grow , compounds like this one will play an increasingly important role in developing innovative therapeutic strategies .